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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Reactive Yellow 25 (C.I. 191755) in textile printing applications, specifically on

cellulosic fibers such as cotton and viscose.[1][2]

Introduction
Reactive Yellow 25 is a brilliant yellow, water-soluble anionic dye belonging to the single azo

class.[1] Its chemical structure contains a reactive group that forms a covalent bond with the

hydroxyl groups of cellulosic fibers under alkaline conditions, resulting in excellent wash

fastness and vibrant coloration.[3] This makes it a popular choice for dyeing and printing

applications where high durability is required.[3]

Key Properties of Reactive Yellow 25:
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Property Value Reference

C.I. Name Reactive Yellow 25 [1]

C.I. Number 191755 [1]

CAS Number 12226-52-7 / 72139-14-1 [1]

Molecular Formula C26H14Cl2N7Na3O10S2 [1]

Molecular Weight 788.44 g/mol [1]

Appearance Light yellow powder [2]

Solubility in Water (25°C) > 100 g/L [1][2]

Application
Dyeing and printing of cotton

and viscose
[2]

Principle of Application
The application of Reactive Yellow 25 in textile printing involves a multi-step process that

ensures the formation of a stable covalent bond between the dye and the fiber. The key stages

are:

Printing Paste Preparation: The dye is mixed with a thickener, alkali, and other auxiliaries to

create a paste with the desired viscosity for printing.

Printing: The paste is applied to the textile substrate using methods such as screen printing.

Drying: The printed fabric is dried to prevent smudging before the fixation step.

Fixation: The dye is chemically fixed to the fiber using heat (steaming or thermofixation) or a

cold pad-batch method in the presence of an alkali.

Washing Off: Unfixed and hydrolyzed dye is removed from the fabric surface to ensure

optimal fastness properties and prevent bleeding.

Experimental Protocols
Materials and Reagents
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Reactive Yellow 25 dye powder

Scoured and bleached 100% cotton fabric

Urea

Sodium Alginate (thickener)

Sodium Bicarbonate (NaHCO₃) or Soda Ash (Na₂CO₃)

Resist Salt (Sodium m-nitrobenzenesulfonate)

Non-ionic detergent

Acetic Acid

Distilled water

Preparation of Printing Paste
A typical recipe for a one-phase steam fixation printing paste is provided below. Quantities can

be adjusted based on the desired shade depth.

Component
Quantity (g) for 1000g
Paste

Purpose

Reactive Yellow 25 20 - 40 Colorant

Urea 100 - 150
Humectant (prevents drying),

dye solvent

Sodium Alginate (4% stock) 500 - 600 Thickener

Sodium Bicarbonate 20 - 30 Alkali for fixation

Resist Salt 10
Mild oxidizing agent to prevent

reduction

Water to 1000 Solvent
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Procedure:

Create a stock solution of the thickener by slowly adding sodium alginate to cold water with

constant stirring until a smooth, lump-free paste is formed.

In a separate container, dissolve the Reactive Yellow 25 dye and urea in a small amount of

warm water.

Add the dissolved dye solution and resist salt to the thickener stock and stir thoroughly.

Finally, add the sodium bicarbonate and mix until a homogeneous printing paste is obtained.

Printing Process (Screen Printing)
The following workflow outlines the screen printing process:

Preparation Printing Post-Processing

Prepare Scoured & Bleached
Cotton Fabric

Place Fabric on
Printing Table

Prepare Printing Paste

Apply Printing Paste
to Screen

Position Screen
on Fabric

Spread Paste with
Squeegee

Air Dry or
Dry at 80-100°C

Fixation
(Steaming/Thermofixation) Washing & Soaping Final Drying

Click to download full resolution via product page

Caption: Experimental workflow for screen printing with Reactive Yellow 25.

Fixation Methods
3.4.1. Steam Fixation:

After printing and drying, the fabric is subjected to saturated steam.

Temperature: 102-105°C[4]
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Time: 10-15 minutes[4]

This method is widely used and provides excellent color yield and fixation.

3.4.2. Thermofixation (Dry Heat):

The printed and dried fabric is passed through a hot air chamber.

Temperature: 140-150°C

Time: 3-5 minutes[4]

This method is suitable for continuous processing.

3.4.3. Cold Pad-Batch Fixation:

Prepare a printing paste without the alkali.

After printing and drying, the fabric is padded with an alkaline solution (e.g., sodium silicate

and caustic soda).[4]

The padded fabric is batched (rolled) and covered with a plastic sheet to prevent drying.

Dwell Time: 12-24 hours at room temperature.

This method is energy-efficient but requires a longer processing time.

Washing and Soaping Procedure
Thorough washing is crucial to remove unfixed dye and ensure high wet fastness.

Cold Rinse: Rinse the printed fabric thoroughly in cold running water to remove the thickener

and other auxiliaries.

Hot Wash: Wash the fabric in hot water (60-70°C) with a non-ionic detergent (1-2 g/L).[4]

Boiling Soap: For optimal fastness, a soaping bath at or near boiling temperature (90-100°C)

for 10-15 minutes is recommended.[4]
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Hot Rinse: Rinse again in hot water.

Cold Rinse: A final cold rinse to cool down the fabric.

Neutralization (Optional): If necessary, neutralize the fabric with a dilute solution of acetic

acid to a pH of 6-7.

Drying: Dry the washed fabric.

Signaling Pathway: Dye-Fiber Reaction
The fixation of Reactive Yellow 25 onto cellulosic fibers proceeds via a nucleophilic

substitution reaction. Under alkaline conditions, the hydroxyl groups of the cellulose polymer

are ionized to form highly nucleophilic cellulosate ions. These ions then attack the electrophilic

carbon atom of the reactive group in the dye molecule, displacing a leaving group (e.g., a

chlorine atom from a triazine ring) and forming a stable covalent ether linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Reactive Yellow 25
in Textile Printing]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557121/docs#application-notes-and-protocols-for-
reactive-yellow-25-in-textile-printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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